Cas no 180181-05-9 (Fmoc-4-carboxymethyl-piperidine)

Fmoc-4-carboxymethyl-piperidine is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group and a carboxyl-functionalized piperidine ring. This compound is primarily used in peptide synthesis, where the Fmoc group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. The carboxymethyl side chain offers versatility for further functionalization or conjugation, making it valuable in constructing complex peptide architectures. Its stability under standard solid-phase peptide synthesis (SPPS) conditions and compatibility with Fmoc-based strategies enhance its utility in medicinal chemistry and bioconjugation applications. The piperidine scaffold also contributes to improved solubility and structural diversity in target molecules.
Fmoc-4-carboxymethyl-piperidine structure
180181-05-9 structure
Product Name:Fmoc-4-carboxymethyl-piperidine
CAS No:180181-05-9
MF:C22H23NO4
MW:365.42232632637
MDL:MFCD00273478
CID:224881
PubChem ID:57651007
Update Time:2025-05-28

Fmoc-4-carboxymethyl-piperidine Chemical and Physical Properties

Names and Identifiers

    • 2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidin-4-yl)acetic acid
    • {1-[(9H-Fluoren-9-ylmethoxy)carbonyl]piperidin-4-yl}acetic acid
    • 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-Piperidineacetic acid
    • 4-Piperidineaceticacid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-
    • Fmoc-4-carboxymethyl-piperidine
    • Fmoc-4-piperidylacetic acid
    • N-FMOC-4-PIPERIDINEACETIC ACID
    • 2-[1-(9H-fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]acetic acid
    • FMOC-CMP
    • FMOC-CMP-OH
    • 47554_FLUKA
    • FMOC-CMP(4)-OH
    • RARECHEM EM WB 0086
    • FMOC-PIC(4, C*CH2)-OH
    • 1-FMOC-4-PIPERIDINEACETIC ACID
    • Fmoc-(4-carboxylmethyl)-piperidine
    • 4-Piperidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-
    • STK506035
    • MDL： MFCD00273478
    • Inchi： 1S/C22H23NO4/c24-21(25)13-15-9-11-23(12-10-15)22(26)27-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14H2,(H,24,25)
    • InChI Key： CQAGUAUKAZHOSU-UHFFFAOYSA-N
    • SMILES： O(C(N1CCC(CC(=O)O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 365.16300
  • Monoisotopic Mass: 364.154883
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Color/Form: Gray white solid
  • Density: 1.252 g/cm3
  • Melting Point: 135-138 °C
  • Boiling Point: 575°C at 760 mmHg
  • Flash Point: 301.6°C
  • PSA: 66.84000
  • LogP: 4.06010

Fmoc-4-carboxymethyl-piperidine Security Information

Fmoc-4-carboxymethyl-piperidine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Fmoc-4-carboxymethyl-piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A168561-100mg
2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidin-4-yl)acetic acid
 180181-05-9 97%
100mg
 $17.0 2025-03-04
Ambeed
A168561-250mg
2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidin-4-yl)acetic acid
 180181-05-9 97%
250mg
 $24.0 2025-03-04
Ambeed
A168561-1g
2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidin-4-yl)acetic acid
 180181-05-9 97%
1g
 $47.0 2025-03-04
Ambeed
A168561-5g
2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidin-4-yl)acetic acid
 180181-05-9 97%
5g
 $234.0 2025-03-04
Chemenu
CM180163-5g
{1-[(9H-Fluoren-9-ylmethoxy)carbonyl]piperidin-4-yl}acetic acid
 180181-05-9 97%
5g
 $217 2021-08-05
Chemenu
CM180163-10g
{1-[(9H-Fluoren-9-ylmethoxy)carbonyl]piperidin-4-yl}acetic acid
 180181-05-9 97%
10g
 $359 2021-08-05
TRC
F601263-100mg
Fmoc-4-carboxymethyl-piperidine
 180181-05-9
100mg
 $ 64.00 2023-04-15
TRC
F601263-250mg
Fmoc-4-carboxymethyl-piperidine
 180181-05-9
250mg
 $ 69.00 2023-04-15
TRC
F601263-500mg
Fmoc-4-carboxymethyl-piperidine
 180181-05-9
500mg
 $ 98.00 2023-04-15
TRC
F601263-1g
Fmoc-4-carboxymethyl-piperidine
 180181-05-9
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 $ 115.00 2022-06-04

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